Cas no 133044-44-7 (6-Acetyl-2(3H)-benzothiazolone)
133044-44-7 structure
Product Name:6-Acetyl-2(3H)-benzothiazolone
CAS No:133044-44-7
MF:C9H7NO2S
MW:193.222380876541
MDL:MFCD02660572
CID:91711
PubChem ID:24884617
Update Time:2025-04-18
6-Acetyl-2(3H)-benzothiazolone Chemical and Physical Properties
Names and Identifiers
-
- 6-Acetylbenzo[d]thiazol-2(3H)-one
- 6-Acetyl-2(3H)-benzothiazolone
- 2(3H)-Benzothiazolone,6-acetyl-
- 2(3H)-Benzothiazolone,6-acetyl-(9CI)
- 6-acetyl-3H-1,3-benzothiazol-2-one
- 6-acetyl-2-benzothiazolinone
- 6-ACETYL-2-BENZOTHIAZOLONE
- 6-acetyl-3H-benzthiazole-2-one
- 6-Acetylbenzothiazolin-2-one
- 6-acetylbenzothiazolinone
- 6-Acetylbenzo[d]thiazol-2(3H)
- 6-acetyl-1,3-benzothiazole-2(3)-one
- FT-0688537
- AMY22105
- 1-(2-Hydroxybenzo[d]thiazol-6-yl)ethanone
- AKOS015888827
- 2(3H)-Benzothiazolone, 6-acetyl-
- 6-Acetyl-1,3-benzothiazol-2(3H)-one
- DTXSID20351021
- 6-acetyl-2,3-dihydro-1,3-benzothiazol-2-one
- D88049
- SCHEMBL23409082
- 6-Acetyl-2(3H)-benzothiazolone, 97%
- 6-ethanoyl-3H-1,3-benzothiazol-2-one
- A806542
- MFCD02660572
- 133044-44-7
- UFRAIEFXNRTICG-UHFFFAOYSA-N
- 6-Acetyl-3H-benzothiazol-2-one
- BS-20680
- SCHEMBL5727371
- DB-029203
-
- MDL: MFCD02660572
- Inchi: 1S/C9H7NO2S/c1-5(11)6-2-3-7-8(4-6)13-9(12)10-7/h2-4H,1H3,(H,10,12)
- InChI Key: UFRAIEFXNRTICG-UHFFFAOYSA-N
- SMILES: S1C(NC2C=CC(C(C)=O)=CC1=2)=O
Computed Properties
- Exact Mass: 193.02000
- Monoisotopic Mass: 193.01974964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: nothing
- Topological Polar Surface Area: 71.5Ų
Experimental Properties
- Color/Form: solid
- Density: 1.360±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 190-194 °C
- Refractive Index: 1.635
- Solubility: Very slightly soluble (0.58 g/l) (25 º C),
- PSA: 78.17000
- LogP: 1.79220
- Solubility: Not determined
6-Acetyl-2(3H)-benzothiazolone Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26
-
Hazardous Material Identification:
6-Acetyl-2(3H)-benzothiazolone Customs Data
- HS CODE:2934200090
- Customs Data:
China Customs Code:
2934200090Overview:
2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Acetyl-2(3H)-benzothiazolone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059000418-10g |
6-Acetyl-2(3H)-benzothiazolone |
133044-44-7 | 97% | 10g |
173.74 USD | 2021-06-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-JN415-200mg |
6-Acetyl-2(3H)-benzothiazolone |
133044-44-7 | 97% | 200mg |
¥145.0 | 2022-02-28 | |
| TRC | A298310-1g |
6-Acetyl-2(3H)-benzothiazolone |
133044-44-7 | 1g |
$ 125.00 | 2022-06-08 | ||
| TRC | A298310-2.5g |
6-Acetyl-2(3H)-benzothiazolone |
133044-44-7 | 2.5g |
$ 180.00 | 2022-06-08 | ||
| TRC | A298310-5g |
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$ 405.00 | 2022-06-08 | ||
| Chemenu | CM160254-25g |
6-Acetylbenzo[d]thiazol-2(3H)-one |
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$281 | 2021-06-17 | |
| Apollo Scientific | OR936467-1g |
6-Acetyl-2(3H)-benzothiazolone |
133044-44-7 | 95% | 1g |
£90.00 | 2025-02-21 | |
| Apollo Scientific | OR936467-5g |
6-Acetyl-2(3H)-benzothiazolone |
133044-44-7 | 95% | 5g |
£150.00 | 2025-02-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R022190-1g |
6-Acetyl-2(3H)-benzothiazolone |
133044-44-7 | 97% | 1g |
¥199 | 2024-05-26 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R022190-5g |
6-Acetyl-2(3H)-benzothiazolone |
133044-44-7 | 97% | 5g |
¥639 | 2024-05-26 |
6-Acetyl-2(3H)-benzothiazolone Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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